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Abstract

Dichlorostrontium (SrCl2), a salt of strontium and chlorine, presents a fascinating case study
in solid-state chemistry and crystallography.[1] Its structural characteristics, particularly its
ability to form various hydrates and exhibit superionic conductivity at elevated temperatures,
make it a compound of significant interest in diverse fields, including materials science and
drug delivery systems. This technical guide provides a comprehensive analysis of the crystal
structure of dichlorostrontium, detailing its anhydrous and hydrated forms, the methodologies
for its characterization, and the causality behind its structural properties.

The Anhydrous Dichlorostrontium Crystal Structure:
A Fluorite Archetype

Anhydrous dichlorostrontium is a classic example of a compound adopting the fluorite (CaF2)
crystal structure.[1][2][3][4][5][6] This structure is characterized by a face-centered cubic (FCC)
arrangement of the cations (Sr2*) with the anions (Cl~) occupying all the tetrahedral interstitial
sites.

Crystallographic Parameters

The fundamental crystallographic data for anhydrous SrClz are summarized in the table below.
These parameters define the unit cell, which is the basic repeating unit of the crystal lattice.[7]
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Parameter Value Source(s)
Crystal System Cubic [21[81[9]
Space Group Fm-3m (No. 225) [2][6]1[8]1[9]
Lattice Constant (a) ~7.00 A at 300 K [2]

6.9783 + 0.0004 A at 300 K [10]

6.9442 + 0.0004 A at 80 K [10]

Formula Units (2) 4 [8]

Sr-Cl Bond Length ~3.03 A [2]

The choice of the Fm-3m space group reflects the high degree of symmetry inherent in the
fluorite structure. The lattice parameter 'a’ exhibits a slight temperature dependence,
contracting at lower temperatures as expected due to reduced thermal vibrations.[10]

Coordination Environment

In the fluorite structure, the coordination environments of the cation and anion are distinct and
crucial to understanding the compound's properties:

e Strontium (Sr2*) Coordination: Each strontium ion is located in a body-centered cubic
geometry and is coordinated to eight equivalent chloride ions, forming a cubic coordination
polyhedron.[2][6]

e Chloride (CI~) Coordination: Each chloride ion is tetrahedrally coordinated to four strontium
ions.[2] This arrangement results in a stable electrostatic balance within the crystal lattice.

The following diagram illustrates the fundamental workflow for determining these
crystallographic parameters.
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Caption: Workflow for crystallographic analysis of SrCl-.

Hydrated Forms of Dichlorostrontium

In the presence of moisture, dichlorostrontium readily forms hydrates, with strontium chloride
hexahydrate (SrCl2-6H20) being the most common.[1][11] The incorporation of water
molecules into the crystal lattice significantly alters the crystal structure.
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Strontium Chloride Hexahydrate (SrCl2-:6H20)

The hexahydrate crystallizes in the trigonal system, a departure from the cubic symmetry of the
anhydrous form.[12] The dehydration of SrClz2-6H20 is a stepwise process, proceeding through
dihydrate (SrClz2-2H20) and monohydrate (SrClz-H20) intermediates before returning to the
anhydrous state.[13][14] This process can be monitored using techniques like in-situ X-ray
diffraction.[14][15]

The structural transformations during hydration and dehydration are a critical consideration in
applications where the material may be exposed to varying humidity levels, as these changes
can lead to significant volume expansion and potential mechanical degradation.[14]

High-Temperature Behavior and Superionic
Conductivity

One of the most remarkable properties of dichlorostrontium is its transition to a superionic
state at high temperatures.[3][16] This phenomenon is characterized by a significant increase
in ionic conductivity, approaching that of the molten salt, well below its melting point.[3]

This behavior is attributed to the development of extensive disorder in the anion sublattice.[16]
As the temperature increases, a fraction of the chloride ions leave their regular lattice sites to
occupy interstitial positions, creating Frenkel defects.[16] This dynamic disorder allows for the
rapid diffusion of chloride ions through the crystal lattice, resulting in high ionic conductivity.
Neutron diffraction is a particularly powerful technique for studying this phenomenon as it is
sensitive to the positions of the lighter chloride ions.[3][16][17]

The following diagram illustrates the transition to the superionic state.
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Caption: Phase transition to the superionic state in SrClz.

Experimental Methodologies for Crystal Structure
Analysis

A comprehensive understanding of the crystal structure of dichlorostrontium is achieved
through a combination of experimental and computational techniques.

X-ray Diffraction (XRD)

X-ray diffraction is the cornerstone of crystal structure analysis. For SrClz, both single-crystal
and powder XRD are employed.

» Protocol for Powder X-ray Diffraction:

o Sample Preparation: Anhydrous SrClz powder is finely ground to ensure random crystal
orientation. The powder is then mounted on a sample holder.

o Data Collection: The sample is irradiated with monochromatic X-rays, and the diffraction
pattern is recorded over a range of 20 angles.

o Data Analysis: The resulting diffraction pattern is analyzed to determine the lattice
parameters and space group. Rietveld refinement is a powerful method used to refine the
crystal structure model against the experimental data.[10][18]

Neutron Diffraction

Neutron diffraction is particularly valuable for studying the structure of SrClz, especially at high
temperatures. Due to the scattering properties of neutrons, this technique can accurately locate
the positions of the lighter chloride ions, providing detailed insights into the anion disorder in
the superionic phase.[3][16][17]

Computational Modeling

Density Functional Theory (DFT) and other ab initio calculations are used to complement
experimental findings.[9] These computational methods can predict lattice parameters, bond
lengths, and even electronic and vibrational properties of the crystal.[9] The Materials Project,
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for instance, provides a comprehensive database of computed properties for crystalline
materials, including SrClz.[2][6][9]

The Gaseous State: An Exception to VSEPR Theory

In the vapor phase, the SrClz molecule exhibits a non-linear geometry with a CI-Sr-Cl bond
angle of approximately 130°.[4] This is a notable exception to the Valence Shell Electron Pair
Repulsion (VSEPR) theory, which would predict a linear structure. This bending is attributed to
contributions from d-orbitals in the shell below the valence shell or polarization of the electron
core of the strontium atom.[4]

Conclusion

The crystal structure of dichlorostrontium is a multifaceted topic, encompassing the ordered
arrangement of its anhydrous form, the complexities of its hydrated states, and the dynamic
disorder of its high-temperature superionic phase. A thorough analysis, integrating
experimental techniques like X-ray and neutron diffraction with computational modeling, is
essential for a complete understanding of this versatile compound. The insights gained from
such studies are crucial for harnessing the properties of SrClz in various scientific and industrial
applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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